2-(4-Chlorophenyl)-6-[2-(1,1-dioxothiolan-3-yl)pyrazol-3-yl]-4-methyl-1,2,4-triazine-3,5-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a chlorophenyl group, a dioxothiolan group, a pyrazol group, and a triazine dione group. These groups could potentially confer various chemical properties to the compound, depending on their arrangement and the overall structure of the molecule .
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Without specific information on the synthesis of this exact compound, it’s difficult to provide a detailed analysis .Molecular Structure Analysis
The molecular structure of this compound, as indicated by its name, is quite complex. It includes a 1,2,4-triazine ring, which is a type of heterocyclic aromatic ring that contains two nitrogen atoms and one oxygen atom .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific arrangement of its functional groups and the conditions under which it is stored or used. For example, the chlorophenyl group might undergo nucleophilic aromatic substitution reactions, while the dioxothiolan group could potentially participate in ring-opening reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific molecular structure. For example, its solubility would be influenced by the polarity of its functional groups, while its melting and boiling points would depend on the strength of the intermolecular forces present .Scientific Research Applications
Heterocyclic Compound Synthesis and Antimicrobial Activity
Research on related heterocyclic compounds, such as those involving chlorophenyl and triazine components, has shown significant antimicrobial activities. For instance, the synthesis of fused heterocyclic compounds, including pyrazolo[3,4-e]1,2,4-triazine derivatives, has been explored for their potential as antimicrobial agents against various bacterial and fungal strains. These studies highlight the chemical versatility and potential biological relevance of compounds within this chemical class (Rizk et al., 2019).
Antifungal and Antimicrobial Properties
Further investigation into triazine derivatives has revealed promising antifungal properties. A novel compound within the 1,2,4-triazole class demonstrated significant potential as an antifungal agent, underlining the therapeutic implications of such chemical structures in addressing fungal infections and their pharmacological relevance (Volkova et al., 2020).
Molecular Docking and Anticancer Activity
The synthesis and biological evaluation of new fused triazine derivatives based on 6-methyl-3-thioxo-1,2,4-triazin-5-one have also been explored, with certain compounds showing cytotoxic activities against human cancer cell lines. This research indicates the potential of these compounds in cancer therapy, supported by molecular docking studies that provide insights into their mechanism of action (El-All et al., 2016).
Antioxidant Properties
Compounds related to 1,2,4-triazines have been studied for their antioxidant properties as well, indicating the broader chemical utility and potential health applications of this class of compounds. Such studies contribute to our understanding of the chemical and biological properties of these molecules and their potential therapeutic benefits (El-Moneim et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
The future research directions for this compound would depend on its intended use or biological activity. For example, if it shows promise as a pharmaceutical compound, future research might focus on optimizing its synthesis, studying its mechanism of action, or testing its efficacy in clinical trials .
properties
IUPAC Name |
2-(4-chlorophenyl)-6-[2-(1,1-dioxothiolan-3-yl)pyrazol-3-yl]-4-methyl-1,2,4-triazine-3,5-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN5O4S/c1-21-16(24)15(20-23(17(21)25)12-4-2-11(18)3-5-12)14-6-8-19-22(14)13-7-9-28(26,27)10-13/h2-6,8,13H,7,9-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAIHDBAVLGSZKU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C(=NN(C1=O)C2=CC=C(C=C2)Cl)C3=CC=NN3C4CCS(=O)(=O)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.